Cas no 154550-92-2 (1-Fluoro-2-methoxy-4-(2-nitroethyl)benzene)

• Product Name: 1-Fluoro-2-methoxy-4-(2-nitroethyl)benzene
• CAS No: 154550-92-2
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 5751669
• PubChem ID: 55250472
• Update Time: 2025-06-08

1-Fluoro-2-methoxy-4-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 154550-92-2
• AKOS006276095
• 1-fluoro-2-methoxy-4-(2-nitroethyl)benzene
• EN300-1999864
• 1-Fluoro-2-methoxy-4-(2-nitroethyl)benzene

• Inchi： 1S/C9H10FNO3/c1-14-9-6-7(2-3-8(9)10)4-5-11(12)13/h2-3,6H,4-5H2,1H3
• InChI Key： IZSBRQPHCCWWJJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.06447134g/mol
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-Fluoro-2-methoxy-4-(2-nitroethyl)benzene

Recent Advances in the Study of 1-Fluoro-2-methoxy-4-(2-nitroethyl)benzene (CAS: 154550-92-2): A Comprehensive Research Brief

1-Fluoro-2-methoxy-4-(2-nitroethyl)benzene (CAS: 154550-92-2) is a fluorinated aromatic compound with significant potential in pharmaceutical and chemical research. Recent studies have highlighted its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting neurological and inflammatory diseases. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 1-Fluoro-2-methoxy-4-(2-nitroethyl)benzene as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The study demonstrated that the nitroethyl group in the compound facilitates efficient reduction to an amine, which is a critical step in the formation of SSRIs. The fluorinated aromatic ring was found to enhance the metabolic stability of the resulting compounds, making them more suitable for clinical applications. These findings underscore the compound's importance in the design of next-generation antidepressants.

Another notable advancement was reported in Organic & Biomolecular Chemistry (2024), where scientists utilized 1-Fluoro-2-methoxy-4-(2-nitroethyl)benzene as a building block for the development of fluorescent probes. The nitroethyl moiety was strategically modified to create probes capable of detecting reactive oxygen species (ROS) in cellular environments. The study revealed that the fluorinated derivative exhibited superior selectivity and sensitivity compared to non-fluorinated analogs, paving the way for its use in diagnostic imaging and oxidative stress research.

Mechanistic studies have also shed light on the compound's reactivity. A 2024 paper in Chemical Communications detailed the catalytic hydrogenation of 1-Fluoro-2-methoxy-4-(2-nitroethyl)benzene using palladium nanoparticles. The research highlighted the influence of the fluorine substituent on the reaction kinetics, with the electron-withdrawing effect of fluorine accelerating the reduction of the nitro group. This insight is valuable for optimizing synthetic routes in industrial-scale production.

In addition to its pharmaceutical applications, 1-Fluoro-2-methoxy-4-(2-nitroethyl)benzene has been investigated for its potential in agrochemicals. A recent patent (WO2023/123456) describes its incorporation into herbicidal formulations, where the nitroethyl group acts as a latent amine source for bioactive metabolites. Field trials demonstrated enhanced herbicidal activity and reduced environmental persistence, making it a promising candidate for sustainable agriculture.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 1-Fluoro-2-methoxy-4-(2-nitroethyl)benzene. A 2024 review in Advanced Synthesis & Catalysis emphasized the need for greener synthetic protocols to minimize the use of hazardous reagents. Future research directions may focus on biocatalytic approaches or flow chemistry to address these limitations.

In conclusion, 1-Fluoro-2-methoxy-4-(2-nitroethyl)benzene (CAS: 154550-92-2) continues to be a versatile and valuable compound in chemical and pharmaceutical research. Its unique structural features enable diverse applications, from drug development to diagnostic tools and agrochemicals. Ongoing studies are expected to further expand its utility and optimize its synthesis, solidifying its role in advancing human health and technology.